Cas no 2227762-01-6 (4-(1S)-2-amino-1-hydroxyethylbenzene-1,3-diol)

4-(1S)-2-amino-1-hydroxyethylbenzene-1,3-diol structure
2227762-01-6 structure
Product Name:4-(1S)-2-amino-1-hydroxyethylbenzene-1,3-diol
CAS No:2227762-01-6
MF:C8H11NO3
MW:169.177842378616
CID:6046270
PubChem ID:92752424
Update Time:2023-12-28

4-(1S)-2-amino-1-hydroxyethylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 4-(1S)-2-amino-1-hydroxyethylbenzene-1,3-diol
    • EN300-1735650
    • 2227762-01-6
    • 4-[(1S)-2-amino-1-hydroxyethyl]benzene-1,3-diol
    • Inchi: 1S/C8H11NO3/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3,8,10-12H,4,9H2/t8-/m1/s1
    • InChI Key: MIYPYKIYQZUXLP-MRVPVSSYSA-N
    • SMILES: O[C@H](CN)C1C=CC(=CC=1O)O

Computed Properties

  • Exact Mass: 169.07389321g/mol
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 86.7Ų

4-(1S)-2-amino-1-hydroxyethylbenzene-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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4-[(1S)-2-amino-1-hydroxyethyl]benzene-1,3-diol
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Enamine
EN300-1735650-1g
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